Cas no 1805335-80-1 (3-Amino-2-bromo-6-(difluoromethyl)pyridine-4-sulfonamide)

• Product Name: 3-Amino-2-bromo-6-(difluoromethyl)pyridine-4-sulfonamide
• CAS No: 1805335-80-1
• MF: C₆H₆BrF₂N₃O₂S
• MW: 302.096545696259
• CID: 4853847
• Update Time: 2025-05-21

3-Amino-2-bromo-6-(difluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-6-(difluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C6H6BrF2N3O2S/c7-5-4(10)3(15(11,13)14)1-2(12-5)6(8)9/h1,6H,10H2,(H2,11,13,14)
• InChI Key： DTNMOVYVPHLPNV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)F)=N1)S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1
• Topological Polar Surface Area: 107

Additional information on 3-Amino-2-bromo-6-(difluoromethyl)pyridine-4-sulfonamide

3-Amino-2-bromo-6-(difluoromethyl)pyridine-4-sulfonamide: A Comprehensive Overview

3-Amino-2-bromo-6-(difluoromethyl)pyridine-4-sulfonamide, identified by the CAS number 1805335-80-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in drug design and synthesis. The structure of this compound is characterized by a pyridine ring system, which serves as a central framework for attaching various functional groups. The presence of an amino group (-NH2), a bromine atom (Br), and a difluoromethyl group (-CF2H) on the pyridine ring introduces unique electronic and steric properties, making it an interesting subject for both academic and industrial research.

The synthesis of 3-Amino-2-bromo-6-(difluoromethyl)pyridine-4-sulfonamide typically involves multi-step reactions, often starting from simpler precursors such as pyridine derivatives. The introduction of functional groups like the amino, bromo, and difluoromethyl groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing the environmental footprint of the production process.

The chemical properties of this compound are heavily influenced by its functional groups. The sulfonamide group (-SO2NH-) is known for its stability and ability to form hydrogen bonds, which can enhance solubility in polar solvents. The amino group contributes to basicity, while the bromine atom introduces halogen-related reactivity. The difluoromethyl group adds a fluorinated component, which can modulate physical properties such as lipophilicity and bioavailability. These characteristics make the compound suitable for applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent studies have highlighted the potential of 3-Amino-2-bromo-6-(difluoromethyl)pyridine-4-sulfonamide as a lead compound in anti-cancer drug development. Researchers have explored its ability to inhibit specific protein kinases, which are often overexpressed in cancer cells. Preclinical trials have shown promising results, with the compound demonstrating selective cytotoxicity against cancer cell lines while sparing normal cells. This selectivity is attributed to the unique combination of functional groups present in the molecule, which allows for precise targeting of pathological pathways.

In addition to its therapeutic potential, this compound has also been investigated for its role in agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis has led to exploratory studies in crop protection. However, further research is required to assess its efficacy under field conditions and to evaluate potential environmental impacts.

The structural complexity of 3-Amino-2-bromo-6-(difluoromethyl)pyridine-4-sulfonamide presents both challenges and opportunities for chemists. While its synthesis requires meticulous planning and execution, the resulting compound offers a rich platform for exploring novel chemical reactions and biological activities. Ongoing research is focused on optimizing synthetic routes, improving scalability, and investigating additional biological targets.

In conclusion, CAS No. 1805335-80-1, or 3-Amino-2-bromo-6-(difluoromethyl)pyridine-4-sulfonamide, stands at the intersection of organic chemistry and pharmacology. Its unique structure endows it with diverse functional properties that make it a valuable tool in drug discovery and beyond. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and addressing real-world challenges.